1,4-Bis{4-[2-(benzyloxy)ethoxy]-4-methyl-2-pentynyl}piperazine

• Molecular Formula: C34H46N2O4
• Molecular Weight: 546.7 g/mol
• IUPAC Name: 1,4-bis[4-methyl-4-(2-phenylmethoxyethoxy)pent-2-ynyl]piperazine
• InChI: InChI=1S/C34H46N2O4/c1-33(2,39-27-25-37-29-31-13-7-5-8-14-31)17-11-19-35-21-23-36(24-22-35)20-12-18-34(3,4)40-28-26-38-30-32-15-9-6-10-16-32/h5-10,13-16H,19-30H2,1-4H3
• InChI Key: JPAONIACYWJCEJ-UHFFFAOYSA-N
• SMILES: CC(C)(C#CCN1CCN(CC1)CC#CC(C)(C)OCCOCC2=CC=CC=C2)OCCOCC3=CC=CC=C3

Description

1,4-Bis{4-[2-(benzyloxy)ethoxy]-4-methyl-2-pentynyl}piperazine, commonly known as BPP, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. BPP is a piperazine derivative that belongs to the class of alkynyl compounds. It is a complex molecule with a unique structure that makes it an interesting target for synthesis and study.

Mechanism of Action

The mechanism of action of BPP is not fully understood, but studies suggest that it may act by inhibiting key enzymes involved in cell division and viral replication. BPP has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of reverse transcriptase, an enzyme that is essential for viral replication.
Biochemical and Physiological Effects:
BPP has been shown to have several biochemical and physiological effects in vitro. Studies have shown that BPP induces apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell migration and invasion, which are key processes involved in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using BPP in lab experiments is its potent cytotoxicity against cancer cells. This makes it a promising candidate for the development of new anticancer drugs. Another advantage is its broad-spectrum antiviral activity, which makes it a potential candidate for the development of new antiviral drugs.
One limitation of using BPP in lab experiments is its complex structure, which makes synthesis and purification challenging. Another limitation is its potential toxicity, which requires careful handling and testing.

Future Directions

There are several future directions for research on BPP. One direction is the development of new anticancer drugs based on the structure of BPP. Another direction is the development of new antiviral drugs based on the broad-spectrum activity of BPP. Additionally, further studies are needed to fully understand the mechanism of action of BPP and its potential applications in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of BPP involves a multi-step process that requires expertise in organic chemistry. The most commonly used method for synthesizing BPP is through the reaction of 1,4-dibromobutane with 4-(2-benzyloxyethoxy)-4-methyl-2-pentyn-1-ol, followed by cyclization with piperazine. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

BPP has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, BPP has been investigated for its potential as an anticancer agent. Studies have shown that BPP exhibits potent cytotoxicity against a variety of cancer cells, including breast, lung, and colon cancer cells.
In addition to its anticancer properties, BPP has also been studied for its potential as an antiviral agent. Research has shown that BPP exhibits antiviral activity against several viruses, including herpes simplex virus type 1 and 2, influenza A virus, and human immunodeficiency virus type 1.